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Compound of Interest

4-(Cyclohexylamino)butane-1-
Compound Name:
sulfonic acid

Cat. No.: B062748

For Researchers, Scientists, and Drug Development Professionals

Introduction

CABS, or 4-(Cyclohexylamino)-1-butanesulfonic acid, is a zwitterionic buffer used in various
biochemical and molecular biology applications.[1][2][3] Its buffering range is effective between
pH 10.0 and 11.4, making it suitable for high-pH experimental conditions.[2][3][4][5] This
document provides a detailed protocol for the preparation of a 1M CABS buffer stock solution.

Materials and Reagents

o CABS (4-(Cyclohexylamino)-1-butanesulfonic acid), powder (Purity: 298%)[3][4]
» Deionized or distilled water

e Sodium hydroxide (NaOH) or Hydrochloric acid (HCI) for pH adjustment

o Beaker

e Graduated cylinder

o Magnetic stirrer and stir bar

e pH meter
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e Volumetric flask (e.g., 100 mL or 1 L)
e Spatula and weighing paper/boat

e Analytical balance

Quantitative Data Summary

Parameter Value

Reference

4-(Cyclohexylamino)-1-

Full Chemical Name ) )
butanesulfonic acid

[2](3][6]

Molecular Formula C10H21NOsS [1][2][3]
Molecular Weight 235.34 g/mol [1112113114]
Useful pH Range 10.0-11.4 [21[31[41[5]
pKa (at 25°C) 10.7 [5]
Appearance White powder [2]

Experimental Protocol: Preparing 1M CABS Buffer

Stock Solution (100 mL)

e Calculation of CABS Mass:

o To prepare 100 mL of a 1M CABS solution, you will need:

» Mass (g) = Molarity (M) x Molecular Weight ( g/mol ) x Volume (L)

= Mass (g) = 1 mol/L x 235.34 g/mol x 0.1 L
» Mass (g) =23.534 g

e Dissolving the CABS Powder:

o Weigh out 23.534 g of CABS powder using an analytical balance.

o Add approximately 80 mL of deionized or distilled water to a 100 mL beaker.
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o Place a magnetic stir bar in the beaker and place it on a magnetic stirrer.

o Slowly add the weighed CABS powder to the water while stirring.

o Continue stirring until the CABS powder is completely dissolved. The solution should be
clear.[2]

e pH Adjustment:

o Calibrate the pH meter according to the manufacturer's instructions.

o Place the calibrated pH electrode into the CABS solution.

o The initial pH of the solution will be acidic. Slowly add a concentrated solution of NaOH
(e.g., 10 M) dropwise to raise the pH to the desired value within the buffering range (10.0 -
11.4). Monitor the pH closely.

o If you overshoot the desired pH, you can adjust it back down with a dilute solution of HCI.

e Final Volume Adjustment:

o Once the desired pH is reached, carefully transfer the solution to a 100 mL volumetric
flask.

o Rinse the beaker with a small amount of deionized or distilled water and add the rinsing to
the volumetric flask to ensure all the CABS is transferred.

o Add deionized or distilled water to the volumetric flask until the bottom of the meniscus
reaches the calibration mark.

o Cap the flask and invert it several times to ensure the solution is thoroughly mixed.

e Storage:

o Transfer the 1M CABS buffer stock solution to a clearly labeled, sterile container.

o Store the solution at room temperature.[1]
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Workflow Diagram

Preparation Materials

[l. Calculate Mass of CABS] CABS Powder Deionized Water @

[2. Weigh CABS Powde)<—

:

3. Dissolve in Water |«

4. Adjust pH |-
5. Adjust Final Volume

6. Store Solution

Click to download full resolution via product page
Caption: Workflow for preparing 1M CABS buffer stock solution.

Safety Precautions

¢ Itis recommended to wear appropriate personal protective equipment (PPE), including a lab
coat, safety glasses, and gloves, when handling chemicals.
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e Consult the Safety Data Sheet (SDS) for CABS for specific handling and disposal
information.

This protocol provides a reliable method for preparing a 1M CABS buffer stock solution for use
in various research and development applications. For specific experimental needs, the final
working concentration and pH may need to be adjusted accordingly.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b062748?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/cabs.html
https://www.hopaxfc.com/en/product/cabs-buffer
https://www.scbt.com/p/cabs-161308-34-5
https://www.fishersci.com/shop/products/cabs-buffer/NC1107635
https://www.fishersci.com/shop/products/cabs-buffer/NC1107635
https://www.hopaxfc.com/ar/blog/choosing-the-right-bio-buffer-by-ph-and-pka
https://www.hopaxfc.com/ar/blog/choosing-the-right-bio-buffer-by-ph-and-pka
https://www.hopaxfc.com/ar/blog/choosing-the-right-bio-buffer-by-ph-and-pka
https://www.hopaxfc.com/ar/blog/choosing-the-right-bio-buffer-by-ph-and-pka
https://www.calpaclab.com/biological-buffer-cabs-min-98-1-gram/ala-c120628-1g
https://www.benchchem.com/product/b062748#protocol-for-preparing-1m-cabs-buffer-stock-solution
https://www.benchchem.com/product/b062748#protocol-for-preparing-1m-cabs-buffer-stock-solution
https://www.benchchem.com/product/b062748#protocol-for-preparing-1m-cabs-buffer-stock-solution
https://www.benchchem.com/product/b062748#protocol-for-preparing-1m-cabs-buffer-stock-solution
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b062748?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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